Cas no 851980-00-2 (3-fluoro-N'-(6-fluoro-1,3-benzothiazol-2-yl)benzohydrazide)

• Product Name: 3-fluoro-N'-(6-fluoro-1,3-benzothiazol-2-yl)benzohydrazide
• CAS No: 851980-00-2
• MF: C₁₄H₉F₂N₃OS
• MW: 305.30256819725
• CID: 6176823
• PubChem ID: 7105628
• Update Time: 2025-05-20

3-fluoro-N'-(6-fluoro-1,3-benzothiazol-2-yl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N'-(6-fluoro-1,3-benzothiazol-2-yl)benzohydrazide
• 851980-00-2
• AKOS024590722
• MLS000419298
• CHEMBL1583082
• HMS2702P16
• SMR000319944
• F0642-2068
• 3-fluoro-N'-(6-fluorobenzo[d]thiazol-2-yl)benzohydrazide

• Inchi： 1S/C14H9F2N3OS/c15-9-3-1-2-8(6-9)13(20)18-19-14-17-11-5-4-10(16)7-12(11)21-14/h1-7H,(H,17,19)(H,18,20)
• InChI Key： IRFCCGMVHHEJMH-UHFFFAOYSA-N
• SMILES： S1C(NNC(C2C=CC=C(C=2)F)=O)=NC2C=CC(=CC1=2)F

Computed Properties

• Exact Mass: 305.04343942g/mol
• Monoisotopic Mass: 305.04343942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 82.3Ų

Additional information on 3-fluoro-N'-(6-fluoro-1,3-benzothiazol-2-yl)benzohydrazide

3-Fluoro-N'-(6-Fluoro-1,3-Benzothiazol-2-Yl)Benzohydrazide: A Comprehensive Overview

The compound with CAS No. 851980-00-2, known as 3-fluoro-N'-(6-fluoro-1,3-benzothiazol-2-yl)benzohydrazide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and agricultural chemistry. This compound is characterized by its unique structural features, which include a benzohydrazide moiety and a benzothiazole ring system. The presence of fluorine atoms at specific positions in the molecule introduces interesting electronic and steric properties, making it a valuable candidate for various applications.

Recent studies have highlighted the potential of 3-fluoro-N'-(6-fluoro-1,3-benzothiazol-2-yl)benzohydrazide in drug discovery. Researchers have explored its ability to inhibit key enzymes involved in diseases such as cancer and neurodegenerative disorders. The fluorine atoms in the molecule play a crucial role in enhancing its bioavailability and stability, which are critical factors for drug candidates. Additionally, the benzothiazole ring system has been shown to exhibit strong antioxidant properties, further underscoring its potential in therapeutic applications.

In the realm of materials science, 3-fluoro-N'-(6-fluoro-1,3-benzothiazol-2-yl)benzohydrazide has been investigated for its use in the development of advanced materials such as organic semiconductors and sensors. The compound's electronic properties make it suitable for applications in optoelectronics, where materials with tailored electronic characteristics are highly sought after. Recent advancements in synthesis techniques have enabled the production of this compound with high purity and reproducibility, facilitating its integration into cutting-edge materials.

The agricultural sector has also benefited from the unique properties of 3-fluoro-N'-(6-fluoro-1,3-benzothiazol-2-yl)benzohydrazide. Studies have demonstrated its effectiveness as a fungicide and plant growth regulator. The fluorine atoms in the molecule contribute to its ability to inhibit fungal pathogens while promoting plant growth under stress conditions. This dual functionality makes it a promising candidate for sustainable agriculture practices.

From a synthetic perspective, the preparation of 3-fluoro-N'-(6-fluoro-1,3-benzothiazol-2-yl)benzohydrazide involves a series of carefully optimized reactions. The synthesis typically begins with the preparation of the benzohydrazide derivative, followed by coupling with the appropriately substituted benzothiazole ring system. Fluorination is achieved through electrophilic substitution or other fluorination techniques, depending on the desired positions of the fluorine atoms.

Recent research has also focused on understanding the photophysical properties of 3-fluoro-N'-(6-fluoro-1,3-benzothiazol-2-yl)benzohydrazide. Its ability to emit fluorescence under specific conditions has led to its exploration as a potential probe for sensing applications. By modifying the substituent patterns on the benzothiazole ring and benzohydrazide moieties, researchers have been able to tune its emission properties for various sensing applications.

In conclusion, 3-fluoro-N'-(6-fluoro-1,3-benzothiazol-2-yl)benzohydrazide (CAS No. 851980-00-2) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and agriculture. As ongoing research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.